Cas no 2227805-47-0 ((2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 2227805-47-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5792601
• PubChem ID: 165618108
• Update Time: 2025-06-08

(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227805-47-0
• (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol
• EN300-1808669

• Inchi： 1S/C9H16N2O/c1-7(12)4-5-9-6-10-11(3)8(9)2/h6-7,12H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： HHNADBZRDZWDJF-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CCC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol

Introduction to (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 2227805-47-0)

(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol, with the CAS number 2227805-47-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center and a substituted pyrazole ring. These attributes make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol consists of a butan-2-ol backbone with a 1,5-dimethylpyrazole substituent. The presence of the chiral center at the 2-position of the butanol moiety imparts enantiomeric selectivity, which is crucial for its biological activity and pharmacological properties. The pyrazole ring, known for its bioisosteric properties and ability to form hydrogen bonds, further enhances the compound's potential as a drug candidate.

Recent studies have highlighted the potential of (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific receptors and enzymes involved in neuroprotection and neuroinflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. A recent study published in Cancer Research reported that (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Synthesis of (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol involves several well-established organic reactions. One common approach is the asymmetric synthesis using chiral catalysts or auxiliaries to ensure enantiomeric purity. This method allows for efficient and scalable production of the compound, which is essential for pharmaceutical applications.

In conclusion, (2S)-4-(1,5-dimethyl-1H-pyrazol-4-y l)butan - 2 - ol (CAS No . 2 2 7805 - 47 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.